1-(3-oxo-3-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[3-oxo-3-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]propyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H19F3N4O4/c19-18(20,21)12-1-2-15(22-11-12)29-13-3-7-24(8-4-13)16(27)6-10-25-9-5-14(26)23-17(25)28/h1-2,5,9,11,13H,3-4,6-8,10H2,(H,23,26,28)
• InChI Key: XFIASKPOWWERCW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)C(=O)CCN3C=CC(=O)NC3=O
• Molecular Formula: C18H19F3N4O4
• Molecular Weight: 412.4 g/mol

Description

1-(3-oxo-3-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H19F3N4O4 and its molecular weight is 412.369. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications

• Efficient Synthesis Techniques : Research has focused on developing efficient synthesis methods for related compounds, highlighting the importance of creating these molecules with high yield and purity for various applications. For instance, one study presented a one-pot synthesis method for Nα-urethane-protected β- and γ-amino acids, demonstrating the versatility of pyrimidine derivatives in synthetic chemistry (Cal et al., 2012).

• Regioselective Amination : Another aspect of research has been the regioselective amination of condensed pyrimidines, which is crucial for modifying the chemical structure and enhancing the functionality of these compounds for specific applications (Gulevskaya et al., 1994).

• Trifluoromethylated Derivatives : The synthesis of trifluoromethylated pyrimidine derivatives has been explored, highlighting the interest in introducing trifluoromethyl groups to enhance the compounds' properties, such as increased stability and biological activity (Wang et al., 2017).

Potential Applications

• Biological and Medicinal Chemistry : Some of the synthesized compounds have shown promising biological activities, including antimicrobial and anticancer properties. This indicates the potential of pyrimidine derivatives in developing new therapeutic agents (Singh & Paul, 2006).

• Herbicidal Activities : Research has also been conducted on the herbicidal activities of trifluoromethyl pyrimidine-2,4(1H,3H)-dione compounds, suggesting applications in agriculture for controlling weed growth (Huazheng, 2013).